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Compound of Interest

Compound Name: 4-Methoxyphenyl isothiocyanate

Cat. No.: B1222635

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical safety information and handling precautions for 4-
Methoxyphenyl isothiocyanate (CAS No. 2284-20-0). The following sections detail the
toxicological properties, necessary personal protective equipment, emergency procedures, and
proper storage and disposal methods to ensure the safe use of this compound in a laboratory

setting.

Chemical and Physical Properties

4-Methoxyphenyl isothiocyanate is a combustible liquid that is sensitive to moisture.[1][2] It is
crucial to handle this compound in a well-ventilated area and away from incompatible materials.
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Property Value Reference(s)
4-isothiocyanatoanisole, p-
methoxyphenyl isothiocyanate,

Synonyms IPIEI B [Bl14]
Isothiocyanic Acid 4-

Methoxyphenyl Ester

CAS Number 2284-20-0 [1]

Molecular Formula CsH7NOS [2]

Molecular Weight 165.21 g/mol [1]
Colorless to slightly pale
yellow-yellow, clear liquid or

Appearance white to yellow powder/lump. [3][5]

May deposit white solids

during storage.

Physical State (at 20°C) Liquid [3]
Melting Point 18 °C [1]
Boiling Point 281 °C [1]
Density 1.18-1.196 g/mL at 25 °C [11[3]
Flash Point 109 °C (228.2 °F) - closed cup [1]

Refractive Index

1.653 at 20 °C

[1]

UN Number

1760

[3][6]

Hazard Identification and Toxicity

4-Methoxyphenyl isothiocyanate is classified as a hazardous substance. It is harmful if

swallowed or inhaled and causes severe skin burns and eye damage.[3] It is also a

lachrymator, meaning it can cause tearing.[2]

GHS Hazard Classification:
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

) ) o H314: Causes severe skin
Skin Corrosion/Irritation Category 1C

burns and eye damage

Serious Eye Damage/Eye H314: Causes severe skin

o Category 1
Irritation burns and eye damage

Data sourced from multiple safety data sheets.[3][5]

While specific quantitative toxicity data such as LD50 (median lethal dose) for 4-
Methoxyphenyl isothiocyanate is not readily available in the public domain, the GHS
classifications indicate a significant hazard potential.

Mechanism of Toxicity: Isothiocyanate-Induced
Cellular Pathways

Isothiocyanates, the chemical class to which 4-Methoxyphenyl isothiocyanate belongs, are
known to exert their biological effects through various cellular signaling pathways. This often
involves the induction of apoptosis (programmed cell death) and cell cycle arrest, which are key
mechanisms in their potential anticancer activities. The diagram below illustrates a generalized

pathway for isothiocyanate-induced cytotoxicity.
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Caption: Generalized signaling pathways of isothiocyanate-induced cytotoxicity.

Personal Protective Equipment (PPE) and
Engineering Controls

Due to the hazardous nature of this compound, strict adherence to safety protocols is
mandatory.

Engineering Controls:
o Work in a well-ventilated area, preferably in a chemical fume hood.[3][7]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[2][8]

Personal Protective Equipment:
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PPE Type

Specifications

Reference(s)

Eye/Face Protection

Safety goggles and a face

shield are required.

[3]

Hand Protection

Impervious gloves (e.g., nitrile
rubber). Inspect gloves before

use.

[3]

Skin and Body Protection

Impervious protective clothing,
including a lab coat and

protective boots if necessary.

[3]

Respiratory Protection

A half or full-facepiece
respirator, self-contained
breathing apparatus (SCBA),
or supplied-air respirator may
be necessary depending on
the scale of work and
ventilation. Use respirators
approved under appropriate

government standards.

[3]

First Aid Measures

Immediate medical attention is required for all routes of exposure.
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Exposure Route

First Aid Protocol

Reference(s)

Inhalation

Remove the victim to fresh air
and keep at rest in a position
comfortable for breathing. If
not breathing, give artificial
respiration. Immediately call a
POISON CENTER or doctor.

Skin Contact

Immediately remove all
contaminated clothing. Gently
wash with plenty of soap and
water. Rinse skin with water or
shower. Immediately call a
POISON CENTER or doctor.

Eye Contact

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
easy to do. Continue rinsing
for at least 15 minutes.
Immediately call a POISON
CENTER or doctor.

Ingestion

Rinse mouth. Do NOT induce
vomiting. Never give anything
by mouth to an unconscious
person. Call a POISON
CENTER or doctor

immediately.

Protection for First-Aiders: Rescuers should wear appropriate personal protective equipment,

such as rubber gloves and air-tight goggles.[3]

Fire-Fighting and Accidental Release Measures

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, carbon dioxide (COz2), or dry chemical.[2]
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e Hazardous Combustion Products: Thermal decomposition can lead to the release of irritating
gases and vapors, including nitrogen oxides (NOXx), carbon monoxide (CO), carbon dioxide
(CO2), and sulfur oxides.[2]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[2]

Accidental Release Measures:
o Ensure adequate ventilation and wear appropriate personal protective equipment.[2][3]
o Keep people away from and upwind of the spill.[3]

» Absorb the spilled material with a suitable inert absorbent (e.g., sand, silica gel, acid binder,
universal binder, sawdust).[2][3]

o Collect the absorbed material into a suitable, closed container for disposal.[2]
e Prevent the product from entering drains.[3]

Handling, Storage, and Disposal

Handling:

Handle in a well-ventilated place, preferably a chemical fume hood.[3][7]

Avoid contact with skin, eyes, and clothing.[3]

Do not breathe dust, mists, or vapors.[3]

Wash hands and face thoroughly after handling.[3]

Use a closed system whenever possible.[3]
Storage:
» Keep the container tightly closed.[3]

o Store in a refrigerator (0-10°C).[3][5]
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Store under an inert gas.[3]

This compound is moisture-sensitive; protect from moisture.[2]

Store in a dry, cool, and well-ventilated place.

Incompatible with acids, strong oxidizing agents, strong bases, alcohols, and amines.
Disposal:
o Disposal should be in accordance with all applicable federal, state, and local regulations.[3]

e It may be possible to burn the chemical in a chemical incinerator equipped with an
afterburner and scrubber.[3]

o Consult your local or regional authorities for proper disposal guidance.[3]

Experimental Protocols Workflow

The following diagram outlines a general workflow for handling 4-Methoxyphenyl
isothiocyanate in a research setting, emphasizing safety at each step.
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Caption: A general workflow for the safe handling of 4-Methoxyphenyl isothiocyanate.
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Emergency Response Logical Flow

In the event of an emergency, a clear and logical response is crucial. The following diagram
provides a decision-making flow for handling incidents involving 4-Methoxyphenyl
isothiocyanate.

Caption: A logical flow for emergency response to incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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